Cas no 68766-79-0 (5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-)
68766-79-0 structure
Product Name:5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-
CAS No:68766-79-0
MF:C20H15NO2
MW:301.338605165482
CID:528914
PubChem ID:6385545
Update Time:2025-04-19
5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)- Chemical and Physical Properties
Names and Identifiers
-
- 5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-
- (4Z)-2-[(E)-2-phenylethenyl]-4-[(E)-3-phenylprop-2-enylidene]-1,3-oxazol-5-one
- AC1O4CKY
- NSC201755
- NSC-201755
- SCHEMBL22692997
- CHEBI:113065
- DTXSID80423016
- 68766-79-0
-
- Inchi: 1S/C20H15NO2/c22-20-18(13-7-12-16-8-3-1-4-9-16)21-19(23-20)15-14-17-10-5-2-6-11-17/h1-15H/b12-7+,15-14+,18-13-
- InChI Key: CQLPNSSOUAVJOB-DWVGNRLYSA-N
- SMILES: O1C(/C(=C/C=C/C2C=CC=CC=2)/N=C1C=CC1C=CC=CC=1)=O |t:16|
Computed Properties
- Exact Mass: 301.11035
- Monoisotopic Mass: 301.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- Density: 1.08
- Boiling Point: 463.3°Cat760mmHg
- Flash Point: 197.9°C
- Refractive Index: 1.58
- PSA: 38.66
- LogP: 3.68800
5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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